Cas no 119631-01-5 (1,8-Phenazinediamine,2,7-dimethyl-)

• Product Name: 1,8-Phenazinediamine,2,7-dimethyl-
• CAS No: 119631-01-5
• MF: C₁₄H₁₄N₄
• MW: 238.28776216507
• CID: 203579
• PubChem ID: 147450
• Update Time: 2025-04-19

1,8-Phenazinediamine,2,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,8-Phenazinediamine,2,7-dimethyl-
• 1,8-DIAMINO-2,7-DIMETHYLPHENAZINE
• 2,7-dimethylphenazine-1,8-diamine
• 2,7-Dimethyl-1,8-phenazinediamine
• AC1L3V6Y
• ACMC-1CGMP
• CCRIS 3007
• CTK4B1421
• 119631-01-5
• 1,8-Phenazinediamine, 2,7-dimethyl-
• DTXSID60152534

• Inchi： 1S/C14H14N4/c1-7-3-4-10-14(13(7)16)18-12-6-9(15)8(2)5-11(12)17-10/h3-6H,15-16H2,1-2H3
• InChI Key： XBUUPDGMEFMISI-UHFFFAOYSA-N
• SMILES： N1C2C=C(C(C)=CC=2N=C2C=CC(C)=C(C=12)N)N

Computed Properties

• Exact Mass: 238.12202
• Monoisotopic Mass: 238.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.314
• Boiling Point: 515.7°Cat760mmHg
• Flash Point: 298.5°C
• Refractive Index: 1.782
• PSA: 77.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines